Cas no 1157063-15-4 (2-fluoro-5-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline)

• Product Name: 2-fluoro-5-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline
• CAS No: 1157063-15-4
• MF: C₁₀H₁₀FN₃S
• MW: 223.269903659821
• CID: 5215600
• PubChem ID: 43664098
• Update Time: 2025-06-09

2-fluoro-5-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-methyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline
• 2-FLUORO-5-METHYL-N-(1,2,3-THIADIAZOL-4-YLMETHYL)ANILINE
• 2-fluoro-5-methyl-N-(thiadiazol-4-ylmethyl)aniline
• n-((1,2,3-Thiadiazol-4-yl)methyl)-2-fluoro-5-methylaniline
• 1,2,3-Thiadiazole-4-methanamine, N-(2-fluoro-5-methylphenyl)-
• 2-fluoro-5-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline

• Inchi： 1S/C10H10FN3S/c1-7-2-3-9(11)10(4-7)12-5-8-6-15-14-13-8/h2-4,6,12H,5H2,1H3
• InChI Key： WULOXULDKMYSRF-UHFFFAOYSA-N
• SMILES： S1C=C(CNC2C(=CC=C(C)C=2)F)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 2.4
• Topological Polar Surface Area: 66

Additional information on 2-fluoro-5-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline

Professional Introduction to Compound with CAS No. 1157063-15-4 and Product Name: 2-fluoro-5-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline

2-fluoro-5-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline, identified by its CAS number 1157063-15-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of thiadiazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro substituent and a thiadiazole ring system, contribute to its unique chemical properties and biological interactions.

The fluoro group at the 2-position of the benzene ring introduces a high electronegativity element, which can influence the electronic distribution and reactivity of the molecule. Fluoro substitution is a common strategy in drug design due to its ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles. In contrast, the methyl group at the 5-position provides steric hindrance and may affect the orientation of the molecule in biological environments. The 1,2,3-thiadiazol-4-yl moiety is a key pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties.

This compound has been explored in various research contexts, particularly in the development of novel bioactive molecules. Recent studies have highlighted the potential of thiadiazole derivatives as scaffolds for designing drugs targeting specific biological pathways. For instance, modifications in the thiadiazole ring system have been shown to modulate enzyme inhibition and receptor binding. The N-(1,2,3-thiadiazol-4-yl)methylaniline part of the molecule suggests a possible interaction with amino acid residues or other biomolecules, which could be exploited for therapeutic purposes.

One of the most intriguing aspects of 2-fluoro-5-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline is its potential application in oncology research. Thiadiazole derivatives have demonstrated efficacy against various types of cancer by inhibiting key enzymes involved in cell proliferation and survival. The combination of a fluoro group and a thiadiazole core may enhance the compound's ability to penetrate biological membranes and exert its effects at target sites. Preliminary studies have indicated that this compound exhibits promising activity against certain cancer cell lines, making it a valuable candidate for further investigation.

In addition to its oncological potential, this compound has also been investigated for its antimicrobial properties. The structural motif of 1,2,3-thiadiazol-4-yl is known to possess broad-spectrum antimicrobial activity against bacteria, fungi, and viruses. The presence of a fluoro group may further enhance these properties by improving bioavailability and resistance to degradation. Such characteristics make this compound an attractive candidate for developing new antibiotics or antiviral agents.

The synthesis of 2-fluoro-5-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoro group typically requires specialized fluorinating agents or catalytic methods to ensure high yield and purity. Similarly, the formation of the thiadiazole ring system involves cyclization reactions that must be optimized to avoid side products. Advanced synthetic techniques such as transition-metal catalysis and flow chemistry have been employed to improve efficiency and scalability.

The pharmacological evaluation of this compound has revealed several interesting findings. In vitro assays have demonstrated that it interacts with various targets relevant to human health disorders. For example, it has shown inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in signal transduction pathways. Additionally, it may modulate ion channels or receptors involved in neurological functions. These findings underscore the compound's potential as a lead molecule for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 2-fluoro-5-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline with greater accuracy before conducting experimental validation. Molecular docking studies have been used to identify potential binding interactions between this compound and target proteins. These simulations provide valuable insights into how the molecule might interact with biological systems at a molecular level.

The development of novel pharmaceuticals often involves iterative optimization processes where structural modifications are made based on initial results. Future studies on 2-fluoro-5-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline may focus on enhancing its potency or selectivity by fine-tuning its chemical structure. This could involve exploring alternative substituents or modifying other parts of the molecule to improve pharmacokinetic properties such as solubility and bioavailability.

The role of computational tools in drug discovery cannot be overstated. Software platforms designed for molecular modeling have become indispensable in modern pharmaceutical research. These tools allow scientists to rapidly screen large libraries of compounds for potential bioactivity without conducting extensive experimental trials first.

The regulatory landscape for new drug development also plays a crucial role in determining how quickly compounds like 2-fluoro-5-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline can progress from laboratory research to clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized compounds meet stringent quality standards before they are tested in humans.

In conclusion,2-fluoro-5-methyl-N-(1,2,3-thiadiazol-4-ylmethylaniline (CAS No., 1157063-15) represents an exciting area of research with significant implications for human health care solutions across multiple therapeutic domains including oncology,antimicrobial therapy,and other diseases where novel treatments are needed.